![molecular formula C15H15F3N2 B2371922 N1-phenethyl-4-(trifluoromethyl)benzene-1,2-diamine CAS No. 284665-35-6](/img/structure/B2371922.png)
N1-phenethyl-4-(trifluoromethyl)benzene-1,2-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-phenethyl-4-(trifluoromethyl)benzene-1,2-diamine, commonly known as FTY720, is a synthetic compound that has been widely studied for its potential to treat various diseases. It was initially developed as an immunosuppressant drug, but its unique mechanism of action has led to its exploration for other therapeutic applications.
Scientific Research Applications
Synthesis and Chemical Reactions
Chemical Synthesis : N1-phenethyl-4-(trifluoromethyl)benzene-1,2-diamine and related compounds are used in various chemical synthesis processes. For example, Zissimou and Koutentis (2017) demonstrated a reaction using this compound to yield N1-(5-fluoro-2,4-dinitrophenyl)-N2-phenyl-4-(trifluoromethyl)benzene-1,2-diamine in high yield (Zissimou & Koutentis, 2017).
Electrochemical Synthesis : Sharafi-kolkeshvandi et al. (2016) explored the electrochemical synthesis of derivatives of this compound, demonstrating a regioselective synthesis method (Sharafi-kolkeshvandi et al., 2016).
Material Properties and Applications
Conducting Copolymers : Turac et al. (2014) studied the electrochemical copolymerizations of derivatives, showing their potential in creating conducting copolymers with applications in electronics (Turac et al., 2014).
Polymer Synthesis and Properties : Liu et al. (2008) synthesized and characterized a series of soluble poly(ether imide)s using fluorinated diamine monomers, highlighting their high thermal stability and potential for industrial applications (Liu et al., 2008).
Optoelectronic Applications : The synthesis and characterization of materials for optoelectronic applications, like light-emitting diodes, have been explored using these compounds, as demonstrated by Kim, Yokoyama, and Adachi (2012) (Kim, Yokoyama, & Adachi, 2012).
Fluorescent and Electroactive Materials : Khalid et al. (2017) synthesized fluorescent electroactive polyimides from a diamine containing naphthalene and triphenylamine units, showing promise in optoelectronic applications (Khalid et al., 2017).
properties
IUPAC Name |
1-N-(2-phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N2/c16-15(17,18)12-6-7-14(13(19)10-12)20-9-8-11-4-2-1-3-5-11/h1-7,10,20H,8-9,19H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXAWTVXKBSZOCU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC2=C(C=C(C=C2)C(F)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.